1-(4-Bromo-2-methylphenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea

• IUPAC Name: 1-(4-bromo-2-methylphenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea
• InChI: InChI=1S/C18H18BrN3O2/c1-12-9-13(19)7-8-16(12)21-18(24)20-14-10-17(23)22(11-14)15-5-3-2-4-6-15/h2-9,14H,10-11H2,1H3,(H2,20,21,24)
• InChI Key: ONMBIMMPEHMQFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC(=O)NC2CC(=O)N(C2)C3=CC=CC=C3
• Molecular Formula: C18H18BrN3O2
• Molecular Weight: 388.3 g/mol

Description

1-(4-Bromo-2-methylphenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea, also known as BPPU, is a chemical compound that has recently gained attention in scientific research. BPPU is a urea derivative that has been synthesized for its potential use as a therapeutic agent.

Scientific Research Applications

Enzyme Inhibition and Anticancer Activity

• Urea Derivatives as Enzyme Inhibitors : A study synthesized derivatives of urea and tested them for enzyme inhibition properties. The compounds showed varying degrees of inhibition against enzymes like urease and β-glucuronidase. Some derivatives also displayed anticancer properties against a prostate cancer cell line (Mustafa, Perveen, & Khan, 2014).

Synthesis and Structural Analysis

• Synthesis of Urea Compounds : Another study focused on synthesizing a urea compound and analyzing its structure through various spectroscopic techniques. The study provides insights into the molecular structure and stability of such compounds (Sun et al., 2022).

Biological Evaluation

• Antimicrobial and Anticancer Properties : Various urea derivatives have been synthesized and evaluated for antimicrobial activities. Some compounds have shown promising results in inhibiting the growth of certain bacterial strains (Sherekar, Kakade, & Padole, 2021).

Anti-HIV Properties

• Potential Anti-HIV Activity : A specific derivative, "1-(4-Methylphenyl)-5-oxo-2-phenylpyrrolidine-2-carboxamide," was studied for its potential as an anti-HIV agent. The compound showed promise in forming hydrogen bonds and could be a lead in HIV-1 reverse transcriptase inhibition (Tamazyan et al., 2007).

Anticancer Agents

• Anticancer Agents Development : Research has been conducted on derivatives of urea as potential anticancer agents. These studies often involve synthesizing novel compounds and testing their efficacy against various cancer cell lines, contributing to the development of new anticancer therapies (Feng et al., 2020).

Chemical Synthesis and Optimization

• Synthesis Optimization for Anticancer Drugs : A study outlined a method for synthesizing an important intermediate for anticancer drugs, emphasizing high yields and optimizing the synthetic process (Zhang, Lai, Feng, & Xu, 2019).